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Compound of Interest
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Cat. No.: B1340719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental procedures for

the methylation of indoles using methanol as a C1 source. The protocols detailed below are

based on modern catalytic methods, offering sustainable and efficient pathways to valuable

methylated indole derivatives, which are prevalent scaffolds in pharmaceuticals and bioactive

molecules.

Introduction
The methylation of indoles is a fundamental transformation in organic synthesis, yielding

products with significant biological activity. Traditional methods often rely on hazardous

methylating agents like methyl iodide or dimethyl sulfate. The use of methanol as a methylating

agent presents a greener, more atom-economical, and sustainable alternative. Recent

advancements in catalysis have enabled both the N-methylation and selective C3-methylation

of the indole nucleus using methanol, primarily through transition-metal-catalyzed "borrowing

hydrogen" or "hydrogen autotransfer" mechanisms.[1][2][3][4][5][6] This document outlines the

experimental protocols for these transformations.

Catalytic Systems and Reaction Scope
Several catalytic systems have been developed for the methylation of indoles with methanol.

The choice of catalyst and reaction conditions dictates the selectivity between N-methylation

and C3-methylation.
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Heterogeneous Catalysis for C3-Methylation: A notable example is the use of platinum

nanoparticles supported on carbon (Pt/C) in the presence of a base like NaOH.[1][2][3] This

system is effective for the selective C3-methylation of a variety of indole substrates. The

reaction proceeds via a borrowing hydrogen mechanism.[1][2][3]

Homogeneous Catalysis for C3-Methylation: Iridium and Ruthenium complexes are also

widely employed for C3-methylation.[2][4][5][6][7] For instance, certain Ru(II) complexes can

be tuned to selectively yield either C3-methylated indoles or bis(indolyl)methanes.[4][5][6]

N-Methylation Protocols: While direct N-methylation with methanol is also achievable,

alternative methods using reagents like phenyl trimethylammonium iodide (PhMe₃NI) have

been reported for the monoselective N-methylation of indoles under basic conditions.[8][9]

Ruthenium catalysts have also been shown to be effective for the N-methylation of various

nitrogen-containing compounds, including amides, which suggests their potential applicability

to indoles.[10][11]

Quantitative Data Summary
The following table summarizes the reaction conditions and yields for the C3-methylation of

indole with methanol using a Pt/C catalyst as a representative example.
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1 Indole
5 mol%

Pt/C

NaOH

(2

equiv.)

Toluene 150 24 85 [1]

2

2-

Methyli

ndole

5 mol%

Pt/C

NaOH

(2

equiv.)

Toluene 150 24 92 [1]

3

5-

Bromoi

ndole

5 mol%

Pt/C

NaOH

(2

equiv.)

Toluene 150 24 78 [1]

4

5-

Methox

yindole

5 mol%

Pt/C

NaOH

(2

equiv.)

Toluene 150 24 88 [1]

Experimental Protocols
Protocol 1: General Procedure for C3-Methylation of
Indoles using Pt/C Catalyst
This protocol is adapted from the procedure described for a heterogeneous platinum-catalyzed

methylation.[1][3]

Materials:

Indole substrate

Methanol (reagent grade)

Toluene (anhydrous)

5% Platinum on activated carbon (Pt/C)

Sodium hydroxide (NaOH)
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Inert gas (Argon or Nitrogen)

Schlenk tube or a sealed reaction vessel

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

To a dry Schlenk tube under an inert atmosphere, add the indole substrate (1.0 mmol), Pt/C

(5 mol%), and NaOH (2.0 mmol).

Add anhydrous toluene (5 mL) and methanol (5.0 mmol).

Seal the tube and place it in a preheated oil bath at 150 °C.

Stir the reaction mixture vigorously for 24 hours.

After cooling to room temperature, quench the reaction by adding water (10 mL).

Extract the mixture with ethyl acetate (3 x 15 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., hexane/ethyl acetate) to afford the pure C3-methylated indole.

Characterize the product using standard analytical techniques (¹H NMR, ¹³C NMR, and mass

spectrometry).

Diagrams
Experimental Workflow for C3-Methylation of Indole
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1. Add Indole, Pt/C, and NaOH
to a Schlenk Tube

2. Add Toluene and Methanol

3. Seal and Heat at 150 °C for 24h

4. Quench with Water and Extract
with Ethyl Acetate

5. Dry, Concentrate, and Purify
by Column Chromatography

6. Characterize Pure
C3-Methylated Indole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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